1-(4-fluorobenzoyl)-4-(4-methoxybenzyl)piperazine

• IUPAC Name: (4-fluorophenyl)-[4-[(4-methoxyphenyl)methyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C19H21FN2O2/c1-24-18-8-2-15(3-9-18)14-21-10-12-22(13-11-21)19(23)16-4-6-17(20)7-5-16/h2-9H,10-14H2,1H3
• InChI Key: SSSCRCMTSRXFCE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2CCN(CC2)C(=O)C3=CC=C(C=C3)F
• Molecular Formula: C19H21FN2O2
• Molecular Weight: 328.4 g/mol

Description

1-(4-fluorobenzoyl)-4-(4-methoxybenzyl)piperazine, also known as 4-FBP, is a synthetic compound that belongs to the family of piperazine derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, neuroscience, and pharmacology.

Mechanism of Action

The exact mechanism of action of 1-(4-fluorobenzoyl)-4-(4-methoxybenzyl)piperazine is not fully understood. However, it is believed to act as a modulator of the serotonergic and dopaminergic systems in the brain. It has been shown to increase the levels of serotonin and dopamine in the brain, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
1-(4-fluorobenzoyl)-4-(4-methoxybenzyl)piperazine has been shown to exhibit a range of biochemical and physiological effects in animal models. It has been shown to increase the levels of neurotransmitters such as serotonin and dopamine in the brain, which may contribute to its therapeutic effects. Additionally, 1-(4-fluorobenzoyl)-4-(4-methoxybenzyl)piperazine has been shown to exhibit antioxidant and anti-inflammatory properties, which may have potential applications in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of 1-(4-fluorobenzoyl)-4-(4-methoxybenzyl)piperazine is its high purity and stability, which makes it suitable for use in various lab experiments. Additionally, 1-(4-fluorobenzoyl)-4-(4-methoxybenzyl)piperazine has been shown to exhibit a range of therapeutic effects, which makes it a promising candidate for the development of new drugs. However, one of the limitations of 1-(4-fluorobenzoyl)-4-(4-methoxybenzyl)piperazine is its limited solubility in water, which may limit its applications in certain experiments.

Future Directions

There are several future directions for research on 1-(4-fluorobenzoyl)-4-(4-methoxybenzyl)piperazine. One of the areas of research is the development of new drugs based on the structure of 1-(4-fluorobenzoyl)-4-(4-methoxybenzyl)piperazine. Additionally, further studies are needed to fully understand the mechanism of action of 1-(4-fluorobenzoyl)-4-(4-methoxybenzyl)piperazine and its potential applications in the treatment of various diseases. Furthermore, the development of new synthesis methods for 1-(4-fluorobenzoyl)-4-(4-methoxybenzyl)piperazine may lead to improved yields and purity, which may have implications for its use in lab experiments.

Synthesis Methods

The synthesis of 1-(4-fluorobenzoyl)-4-(4-methoxybenzyl)piperazine involves the reaction between 4-fluorobenzoyl chloride and 4-methoxybenzylpiperazine in the presence of a base catalyst such as triethylamine. The reaction takes place at room temperature and yields 1-(4-fluorobenzoyl)-4-(4-methoxybenzyl)piperazine as a white crystalline solid with a purity of over 95%.

Scientific Research Applications

1-(4-fluorobenzoyl)-4-(4-methoxybenzyl)piperazine has been extensively studied for its potential applications in medicinal chemistry and neuroscience. It has been shown to exhibit anticonvulsant, anxiolytic, and antidepressant properties in animal models. Additionally, 1-(4-fluorobenzoyl)-4-(4-methoxybenzyl)piperazine has been investigated for its potential use as a therapeutic agent for the treatment of various neurological disorders, including Parkinson's disease, Alzheimer's disease, and schizophrenia.